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2-Amino-4-biphenyl-4-YL-butyric

acid

Cat. No.: B14863703

Get Quote

Executive Summary
Sacubitril (AHU377) represents a paradigm shift in cardiovascular pharmacotherapy,

functioning as a first-in-class neprilysin (NEP) inhibitor. When co-crystallized with valsartan, it

forms the supramolecular complex LCZ696 (Entresto).[1][2] The chemical complexity of

Sacubitril lies in its

-amino acid core, specifically the (2R, 4S) stereochemical configuration.

This technical guide analyzes the evolution of Sacubitril intermediates from early medicinal

chemistry routes (relying on chiral pool synthesis and resolution) to modern industrial

processes (utilizing asymmetric hydrogenation and flow chemistry). The focus is on the

causality behind synthetic choices—why specific intermediates were abandoned and how

catalytic systems were engineered to ensure atom economy and stereochemical purity.

Part 1: The Structural Challenge & Pharmacophore
Logic
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The efficacy of Sacubitril is dictated by its ability to bind the hydrophobic pocket of neprilysin.

The molecule is a

-amino acid derivative, specifically (2R, 4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic
acid ethyl ester.

Critical Stereochemical Centers[3][4][5]
C4 (4S-Configuration): Anchors the biphenyl group into the S1' hydrophobic subsite of the

enzyme. Inversion here destroys potency.

C2 (2R-Configuration): Positions the methyl group to prevent steric clash and align the

terminal carboxylate with the active site zinc ion.

The "Intermediate 3" Bottleneck
The synthesis converges on a critical building block, often denoted in literature as Intermediate

3 (the amino acid ethyl ester). The historical difficulty in synthesizing Sacubitril stems from

setting these two chiral centers simultaneously without extensive downstream purification.

Part 2: First-Generation Discovery Route (The Chiral
Pool Approach)
Early discovery routes, often disclosed in initial patents (e.g., by Novartis), prioritized speed of

access over scalability. These routes typically utilized the "Chiral Pool" strategy, starting with

materials that already possessed one stereocenter.

The Epichlorohydrin Route
The initial synthesis relied on (S)-epichlorohydrin to establish the C4 stereocenter.

Mechanism & Limitations:

Grignard Addition: 4-Bromo-biphenyl is converted to a Grignard reagent and reacted with

(S)-epichlorohydrin.[3]

Mitsunobu Inversion: To introduce the nitrogen at C4 with the correct configuration, a

Mitsunobu reaction with succinimide was employed.
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Inefficiency: This route suffered from poor atom economy due to the high molecular weight of

the Mitsunobu reagents (DEAD/PPh3) and the need for multiple protection/deprotection

steps (Boc groups).
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Figure 1: The discovery route relied on chiral pool starting materials but suffered from poor

atom economy due to the Mitsunobu inversion step.

Part 3: Second-Generation Process Route
(Asymmetric Catalysis)
To support commercial manufacturing, Novartis and academic partners (including the Ley

group at Cambridge) developed a convergent route that builds the chiral centers de novo using

asymmetric catalysis. This route is defined by two key technologies: Reformatsky-type

Carbethoxyallylation and Asymmetric Hydrogenation.[4][5][6]

Step 1: The Reformatsky-Type Reaction
Instead of starting with a chiral epoxide, this route constructs the carbon skeleton via the

reaction of a biphenyl imine with an organozinc reagent.

Reagents: Biphenyl imine + Ethyl 2-(bromomethyl)acrylate.

Innovation: The use of Flow Chemistry.[4][5] The formation of the organozinc intermediate is

highly exothermic. In batch, this leads to "hot spots" and side products. In a flow reactor, the

packed zinc column allows for precise temperature control, increasing yield from ~60% to

>82%.
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Step 2: The "Chiral Switch" (Asymmetric Hydrogenation)
The resulting intermediate is an acrylate (alkene). The critical step is the simultaneous setting

of the C2 and C4 stereocenters via hydrogenation.

Catalyst: Ruthenium or Rhodium complexes with chiral phosphine ligands (e.g., [Rh(COD)

(R,R)-Et-DuPhos]BF4 or similar proprietary ligands like Mandyphos).

Mechanism: The catalyst coordinates to the alkene and the amide carbonyl, directing the

hydrogen addition to a specific face of the molecule. This establishes the (2R, 4S) geometry

with high diastereoselectivity (dr > 99:1).
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Figure 2: The modern process route utilizes flow chemistry for safety and asymmetric

hydrogenation for stereochemical precision.
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Part 4: Detailed Experimental Protocols
The following protocols are reconstructed from peer-reviewed process chemistry literature (see

References) to illustrate the "Second Generation" methodology.

Protocol A: Synthesis of the Acrylic Ester (Flow Method)
Objective: Synthesis of ethyl 2-((((tert-butylsulfinyl)amino)(4-biphenyl)methyl)acrylate.

Reactor Setup: A column (10 mm i.d. x 100 mm) is packed with activated Zinc dust. The

system is flushed with anhydrous THF.

Reagent Preparation:

Solution A: Imine (N-sulfinyl imine derived from biphenyl aldehyde) (1.0 equiv) in THF.

Solution B: Ethyl 2-(bromomethyl)acrylate (1.5 equiv) in THF.

Execution:

Solutions A and B are pumped simultaneously through the Zinc column at 60°C.

Residence Time: ~10 minutes.

Quench: The output flows directly into a saturated NH4Cl solution.

Purification: The organic layer is separated, dried over MgSO4, and concentrated.

Validation:

H NMR should show the characteristic alkene protons and the disappearance of the imine
signal.

Protocol B: Asymmetric Hydrogenation (The
Stereoselective Step)
Objective: Conversion of the acrylic ester to the (2R, 4S) amino acid precursor.
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Catalyst Preparation: In a glovebox, charge a hydrogenation vessel with [Rh(COD)2]BF4 (1

mol%) and the chiral ligand (e.g., (R,R)-Me-DuPhos) (1.1 mol%) in degassed methanol. Stir

for 30 mins to form the active complex.

Substrate Loading: Add the Acrylic Ester intermediate (from Protocol A) to the vessel.

Hydrogenation:

Pressurize to 10–15 bar H2.

Stir at room temperature for 12 hours.

Workup: Vent H2. Filter the catalyst through a pad of celite.

Stereochemical Check: Analyze via Chiral HPLC. Target >98% enantiomeric excess (ee).

Part 5: Quantitative Comparison of Routes
Metric

First Gen
(Discovery)

Second Gen
(Process/Flow)

Third Gen
(Biocatalytic)*

Key Reagent (S)-Epichlorohydrin Ethyl acrylate / Zn Transaminases

Step Count 8-10 Linear Steps 5-7 Convergent Steps 4-5 Steps

Atom Economy
Low (Mitsunobu

waste)
High Very High

Stereocontrol
Substrate Control

(Chiral Pool)
Catalyst Control Enzymatic Specificity

Safety Profile
Moderate

(Azides/DEAD)
High (Flow Zn) High (Aqueous media)

*Note: Third-generation routes involving enzymatic transamination of keto-acids are currently

under intense research for "Green" manufacturing but are less common in generic production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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